N-(3-acetylphenyl)-2-bromobenzamide
Description
N-(3-acetylphenyl)-2-bromobenzamide, commonly known as Bromoacetylphenylamide (BAPA), is a chemical compound that has been widely used in scientific research for its unique properties. It is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol. BAPA has been used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
- Synthesis : N-(3-acetylphenyl)-2-bromobenzamide is synthesized through a Claisen–Schmidt-type condensation reaction, yielding a novel derivative with a benzofuran-1-yl acetyl group .
- Antibacterial Properties : In a study, this compound exhibited significant antibacterial activity against Escherichia coli , Pseudomonas aeruginosa , and Staphylococcus aureus .
- Minimum Inhibitory Concentration (MIC) : The MIC values against E. coli and P. aeruginosa were 256 μg/mL, while for S. aureus, they ranged from 256 to 512 μg/mL .
- Comparison with Reference Drugs : Although the MIC values were higher than reference drugs like amoxicillin and ciprofloxacin, the antibacterial activity was consistent with molecular docking results .
- In Silico Profiling : N-(3-acetylphenyl)-2-bromobenzamide demonstrated acceptable drug-likeness based on ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions .
- Antimicrobial : Sulfonamides, including this compound, have been widely studied for their antimicrobial properties .
- Anticancer : Sulfonamides have shown promise as anticancer agents .
- Anti-Inflammatory : These compounds play an active role in anti-inflammatory treatments .
- Antithyroid : Some sulfonamides exhibit antithyroid effects .
- Antidepressant : Research suggests potential antidepressant properties .
- Diuretic : Sulfonamides are used as diuretics .
- Protease Inhibitors : Certain sulfonamides act as protease inhibitors .
Antibacterial Activity
Drug-Likeness and ADMET Profiling
Potential Therapeutic Applications
Molecular Docking Studies
Structural Characterization
properties
IUPAC Name |
N-(3-acetylphenyl)-2-bromobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrNO2/c1-10(18)11-5-4-6-12(9-11)17-15(19)13-7-2-3-8-14(13)16/h2-9H,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPHAIQRINCAZER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-2-bromobenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-[(4-Fluorophenyl)methoxy]piperidin-1-yl]prop-2-en-1-one](/img/structure/B2607388.png)
![3-(3-chloro-4-methylphenyl)-7-methyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one](/img/structure/B2607389.png)
![1-Oxaspiro[4.4]nonan-4-amine](/img/structure/B2607393.png)
![N-[4-(3,4-Dimethyl-isoxazol-5-ylsulfamoyl)-phenyl]-3-p-tolyl-acrylamide](/img/structure/B2607396.png)
